2-(3-Bromo-2-cyanophenoxy)acetic acid
Overview
Description
“2-(3-Bromo-2-cyanophenoxy)acetic acid” is a chemical compound with the molecular formula C9H6BrNO3 and a molecular weight of 256.06 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “2-(3-Bromo-2-cyanophenoxy)acetic acid” consists of a bromine atom, a cyanophenoxy group, and an acetic acid group . The InChI code for this compound is 1S/C9H6BrNO3/c10-8-3-7(14-5-9(12)13)2-1-6(8)4-11/h1-3H,5H2,(H,12,13) .It is stored at room temperature . More specific physical and chemical properties are not provided in the available resources.
Scientific Research Applications
Analytical Methodologies
- A study by Fujita et al. (2001) describes an analytical approach combining chemical derivatization and degradation techniques with mass spectrometry for the characterization of a bacterial metabolite of a brominated compound. This method could potentially be applied to the study of "2-(3-Bromo-2-cyanophenoxy)acetic acid" derivatives, aiding in the understanding of their behavior and transformation in environmental or biological contexts (Fujita et al., 2001).
Antioxidant and Antimicrobial Activities
Research on natural bromophenols from the marine red alga Polysiphonia urceolata by Li et al. (2007) demonstrates the potential of brominated compounds for significant DPPH radical-scavenging activity. Such findings indicate that structurally similar compounds like "2-(3-Bromo-2-cyanophenoxy)acetic acid" may also possess antioxidant properties that could be harnessed in pharmaceutical or food industry applications (Li et al., 2007).
Fuloria et al. (2014) explored the synthesis and antimicrobial profile of newer Schiff bases and thiazolidinone derivatives from bromophenol precursors. This study highlights the antimicrobial potential of brominated aromatic compounds, suggesting that derivatives of "2-(3-Bromo-2-cyanophenoxy)acetic acid" could be explored for similar applications (Fuloria et al., 2014).
Synthesis and Characterization
- The work by Shi-tao (2013) on the synthesis and characterization of 3-fluoro-4-cyanophenol esters of substituted phenoxy acetic acids demonstrates the versatility of brominated and cyanated compounds in chemical synthesis. This suggests potential methodologies for the synthesis and application of "2-(3-Bromo-2-cyanophenoxy)acetic acid" in creating novel compounds with specific properties (Shi-tao, 2013).
Safety and Hazards
properties
IUPAC Name |
2-(3-bromo-2-cyanophenoxy)acetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrNO3/c10-7-2-1-3-8(6(7)4-11)14-5-9(12)13/h1-3H,5H2,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SPZXSUQIYJRDAO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Br)C#N)OCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Bromo-2-cyanophenoxy)acetic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(3-Hydroxypropyl)-4-methyl-6-(3-methylphenyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione](/img/structure/B2590339.png)
![7-Chloro-3-[(4-ethylphenyl)sulfonyl]-5-(3-methylpiperidin-1-yl)[1,2,3]triazolo[1,5-a]quinazoline](/img/structure/B2590346.png)
![2-((4-oxo-3-(3-(trifluoromethyl)phenyl)-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(o-tolyl)acetamide](/img/structure/B2590350.png)
![5-amino-1-((4-chlorophenyl)sulfonyl)-1H-pyrazol-3-yl [1,1'-biphenyl]-4-carboxylate](/img/structure/B2590354.png)